2-amino-3-(5,6-difluoro-1H-1,3-benzodiazol-1-yl)propanoic acid

• IUPAC Name: 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoic acid
• InChI: InChI=1S/C10H9F2N3O2/c11-5-1-8-9(2-6(5)12)15(4-14-8)3-7(13)10(16)17/h1-2,4,7H,3,13H2,(H,16,17)
• InChI Key: NUEDGDWGYOXQQD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)N(C=N2)CC(C(=O)O)N
• Molecular Formula: C10H9F2N3O2
• Molecular Weight: 241.19 g/mol

Description

2-amino-3-(5,6-difluoro-1H-1,3-benzodiazol-1-yl)propanoic acid, also known as DFAP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the treatment of neurological disorders. DFAP is a derivative of the neurotransmitter glutamate and belongs to the family of N-methyl-D-aspartate (NMDA) receptor antagonists.

Scientific Research Applications

Fluorescence Derivatization

One application involves the derivatization of amino acids for fluorescence studies. Derivatives of amino acids, such as 3-(Naphthalen-1-ylamino)propanoic acid, have been developed for their strong fluorescence properties, with emissions around 415 nm. These derivatives, when further processed, can exhibit strong fluorescence in both ethanol and water at physiological pH, making them suitable for biological assays (Frade, Barros, Moura, & Gonçalves, 2007).

Hydrogel Modification

Research into hydrogels, specifically poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels, has shown that modification through condensation reactions with various amines can significantly affect their properties. Amines used for these modifications include 2-amino-3-(4-hydroxyphenyl)propanoic acid, among others. These modifications can enhance the hydrogels' thermal stability and introduce antibacterial and antifungal properties, suggesting potential for medical applications (Aly & El-Mohdy, 2015).

Synthesis of Heterocyclic Compounds

The synthesis of biologically active compounds, such as 3-(aminothiocarbonylthio)propanoic acids, which are intermediates in producing 2-thioxo-1,3-thiazan-4-ones, demonstrates another application. These compounds have been synthesized using a dithiocarbamate method, highlighting the versatility of amino propanoic acids in synthesizing biologically relevant molecules (Orlinskii, 1996).

Novel Synthesis Approaches

A novel approach in organic synthesis involves the use of isocyanide-based three-component synthesis, utilizing compounds such as 3-(2-Formyl-1H-benzimidazol-1-yl)propanoic acid to create benzimidazole-fused 1,4-diazepine-5-ones. This method offers a new pathway for creating complex molecules with potential pharmaceutical applications (Ghandi, Zarezadeh, & Taheri, 2011).

Corrosion Inhibition

Another field of application is the development of corrosion inhibitors for mild steel. Novel amino acids-based inhibitors have been synthesized and demonstrated high efficiency in protecting steel against corrosion, suggesting the potential for industrial applications (Srivastava, Haque, Verma, Singh, Lgaz, Salghi, & Quraishi, 2017).